molecular formula C8H11N3O3 B8414785 5-Formamido-1-(3-formyloxypropyl)pyrazole CAS No. 131654-78-9

5-Formamido-1-(3-formyloxypropyl)pyrazole

Cat. No.: B8414785
CAS No.: 131654-78-9
M. Wt: 197.19 g/mol
InChI Key: VPASZIUKRKKSQJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Formamido-1-(3-formyloxypropyl)pyrazole is a useful research compound. Its molecular formula is C8H11N3O3 and its molecular weight is 197.19 g/mol. The purity is usually 95%.
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Properties

CAS No.

131654-78-9

Molecular Formula

C8H11N3O3

Molecular Weight

197.19 g/mol

IUPAC Name

3-(5-formamidopyrazol-1-yl)propyl formate

InChI

InChI=1S/C8H11N3O3/c12-6-9-8-2-3-10-11(8)4-1-5-14-7-13/h2-3,6-7H,1,4-5H2,(H,9,12)

InChI Key

VPASZIUKRKKSQJ-UHFFFAOYSA-N

Canonical SMILES

C1=C(N(N=C1)CCCOC=O)NC=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-Amino-1-(3-hydroxypropyl)pyrazole (5.3 g) was added to a mixture of acetic anhydride (8.86 ml) and formic acid (7.08 ml) under ice-cooling. The mixture was stirred for two hours at room temperature. The reaction mixture was added to a mixture of ice-water (30 ml), ethyl acetate (30 ml) and tetrahydrofuran (60 ml), and an aqueous solution of potassium carbonate was added thereto to adjust the pH of the mixture to 7. The organic layer was separated and dried over magnesium sulfate. The magnesium sulfate was filtered off, and the filtrate was evaporated under reduced pressure to give 5-formamido-1-(3-formyloxypropyl)pyrazole (6.74 g).
Quantity
5.3 g
Type
reactant
Reaction Step One
Quantity
8.86 mL
Type
reactant
Reaction Step One
Quantity
7.08 mL
Type
reactant
Reaction Step One
[Compound]
Name
ice water
Quantity
30 mL
Type
reactant
Reaction Step Two
Quantity
60 mL
Type
solvent
Reaction Step Two
Quantity
30 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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